Cas no 111441-88-4 ((S)-4-Oxo-2-phenylchroman-5,7-diyl diacetate)

(S)-4-Oxo-2-phenylchroman-5,7-diyl diacetate Properties

Names and Identifiers

• (S)-4-Oxo-2-phenylchroman-5,7-diyl diacetate
• Pinocembrin diacetate
• [(2S)-5-acetyloxy-4-oxo-2-phenyl-2,3-dihydrochromen-7-yl] acetate
• Pinocembrin, diacetate(6CI)
• 5,8-Diacetoxy-flavanon
• Pinocembrin-acetat
• [ "" ]
• Picembrin diacetate
• FS-10141
• (S)-4-oxo-2-phenylchromane-5,7-diyl diacetate
• AKOS016842522
• F93006
• 111441-88-4
• Pinocembrindiacetate
• Pinocembrin, diacetate
• (2S)-5,7-Bis(acetyloxy)-2,3-dihydro-2-phenyl-4H-1-benzopyran-4-one
• DTXSID70424911
• (2S)-5-(acetyloxy)-4-oxo-2-phenyl-2,3-dihydro-1-benzopyran-7-yl acetate
• (S)-5,7-Diacetoxyflavanone
• (2S)-4-oxo-2-phenyl-3,4-dihydro-2H-chromene-5,7-diyl diacetate
• STL525515
• HY-N3060
• CS-0023126
• PinoceMbrin diacetate
• (S)-4-Oxo-2-phenylchroMan-5,7-diyl diacetate
• +Expand

• InChIKey： YZOMNXCYSIYMOX-INIZCTEOSA-N
• Inchi： InChI=1S/C19H16O6/c1-11(20)23-14-8-17(24-12(2)21)19-15(22)10-16(25-18(19)9-14)13-6-4-3-5-7-13/h3-9,16H,10H2,1-2H3/t16-/m0/s1
• SMILES： CC(=O)OC1=CC(=C2C(=O)C[C@@H](C3=CC=CC=C3)OC2=C1)OC(=O)C

Computed Properties

• Exact Mass: 340.09500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 340.09468823g/mol
• Heavy Atom Count: 25
• Complexity: 524
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• LogP: 3.24370
• PSA: 78.90000
• Boiling Point: 530.1±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.4 mmHg at 25°C
• Flash Point: 234.8±30.2 °C
• Color/Form: Powder
• Density: 1.3±0.1 g/cm3

(S)-4-Oxo-2-phenylchroman-5,7-diyl diacetate Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Store at 4 ℃, better at -4 ℃

(S)-4-Oxo-2-phenylchroman-5,7-diyl diacetate Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone